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Compound of Interest

Compound Name: Ethyl heptadecanoate

Cat. No.: B153879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
ethyl heptadecanoate (also known as ethyl margarate), a long-chain fatty acid ester.[1][2][3]
This compound serves as a valuable intermediate in organic synthesis and finds applications in
the flavor, fragrance, and cosmetic industries.[1] In pharmaceutical development, it can be
used as a solvent or carrier to improve the solubility and bioavailability of active pharmaceutical
ingredients.[1] A thorough understanding of its physical properties, such as its melting and
boiling points, is critical for its application in research and manufacturing.

Physicochemical Data

The melting and boiling points of ethyl heptadecanoate are key indicators of its purity and are
essential for defining storage and handling conditions. The data compiled from various sources
are presented below.

Table 1: Physical Properties of Ethyl Heptadecanoate
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Property Value Conditions
Melting Point 27-29°C Atmospheric Pressure
28 °C 760 mmHg

Boiling Point 199 - 201 °C 10 mmHg
200 °C 10 mmHg

337.67 °C 760 mmHg (estimated)

185.05 °C (458.2 K) 5.32 mmHg (0.007 atm)

Molecular Formula C19H3802 N/A
Molecular Weight 298.51 g/mol N/A
Appearance White or colorless solid/powder  N/A

CAS Number 14010-23-2 N/A

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The standard methodologies for these measurements are detailed
below.

Melting Point Determination

The melting point is determined by observing the temperature range over which the solid-to-
liquid phase transition occurs. The capillary method is a standard and reliable technique.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Calibrated thermometer or digital temperature probe

o Glass capillary tubes (sealed at one end)

Procedure:
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Sample Preparation: A small quantity of dry, powdered ethyl heptadecanoate is introduced
into a glass capillary tube to a depth of 2-3 mm. The sample is packed tightly by tapping the
tube.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent
to the thermometer or temperature probe to ensure thermal equilibrium.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point.

Measurement: The heating rate is then reduced to a slow and steady 1-2°C per minute. This
slow rate is crucial for accurate determination.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure compound, this range should
be narrow, typically 0.5-1.0°C. Impurities tend to lower and broaden the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like ethyl heptadecanoate, which have high boiling points at

atmospheric pressure, determination is often performed under reduced pressure (vacuum

distillation) to prevent thermal decomposition.

Apparatus:

Distillation flask with a side arm

Heating mantle

Condenser

Receiving flask

Calibrated thermometer

Vacuum source and manometer
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Procedure:

o Apparatus Setup: A small amount of ethyl heptadecanoate is placed in the distillation flask
along with boiling chips to ensure smooth boiling. The thermometer is positioned so that the
top of the bulb is level with the bottom of the distillation flask's side arm.

e Pressure Regulation: The system is connected to a vacuum pump. The pressure is reduced
to the desired level (e.g., 10 mmHg) and monitored with a manometer.

e Heating: The flask is heated gently using a heating mantle.

o Observation: As the liquid heats, the temperature will rise and then stabilize. The boiling
point is the constant temperature at which the vapor condenses on the thermometer bulb
and drips into the condenser. This temperature and the corresponding pressure are
recorded.

Visualization of Experimental Workflow

The logical flow for determining the key physical properties of ethyl heptadecanoate is
illustrated below. This diagram outlines the parallel procedures for melting and boiling point
determination.
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Workflow for Physical Property Determination

Ethyl Heptadecanoate SamE

/Melting Point Determination\ /Boiling Point Determination\

1. Prepare Sample
(Pack Capillary Tube)

1. Prepare Sample
(Distillation Flask)

2. Set Pressure
(Atmospheric or Vacuum)

2. Place in Apparatus
(e.g., Mel-Temp)

3. Heat Slowly

(1-2°C / min) 3. Heat to Boiling
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Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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